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molecular formula C12H17N B8801995 N-Benzylpent-4-en-1-amine CAS No. 54436-58-7

N-Benzylpent-4-en-1-amine

Cat. No. B8801995
CAS RN: 54436-58-7
M. Wt: 175.27 g/mol
InChI Key: LSIHVRMYKSMLRY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07723376B2

Procedure details

0.397 ml of 5-Bromo-1-pentene (3.35 mmol) and 0.67 ml of diisopropyl ethylamine (3.96 mmol) were added to the reaction solution containing 0.74 ml of benzylamine (a) (4.93 mmol) dissolved in acetonitrile with stirring and the mixture was stirred at room temperature for overnight. The reaction mixture was washed with saturated NaCl solution, dried over MgSO4, filtered and concentrated in vacuo. The resulting compound was purified with Silica gel column chromatography with EtOAc solvent as an eluant to give 236 mg of the pure title compound (b) (yield: 44%).
Name
5-Bromo-1-pentene
Quantity
0.397 mL
Type
reactant
Reaction Step One
Name
diisopropyl ethylamine
Quantity
0.67 mL
Type
reactant
Reaction Step One
Name
benzylamine
Quantity
0.74 mL
Type
reactant
Reaction Step Two
Name
acetonitrile
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
pure title compound ( b )
Yield
44%

Identifiers

REACTION_CXSMILES
Br[CH2:2][CH2:3][CH2:4][CH:5]=[CH2:6].C(N(C(C)C)CC)(C)C.CO[C:18]1[CH:25]=[C:24](OC)[CH:23]=[CH:22][C:19]=1[CH2:20][NH2:21]>C(#N)C>[CH2:20]([NH:21][CH2:6][CH2:5][CH2:4][CH:3]=[CH2:2])[C:19]1[CH:22]=[CH:23][CH:24]=[CH:25][CH:18]=1

Inputs

Step One
Name
5-Bromo-1-pentene
Quantity
0.397 mL
Type
reactant
Smiles
BrCCCC=C
Name
diisopropyl ethylamine
Quantity
0.67 mL
Type
reactant
Smiles
C(C)(C)N(CC)C(C)C
Step Two
Name
benzylamine
Quantity
0.74 mL
Type
reactant
Smiles
COC1=C(CN)C=CC(=C1)OC
Step Three
Name
acetonitrile
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)#N

Conditions

Stirring
Type
CUSTOM
Details
with stirring
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred at room temperature for overnight
Duration
8 (± 8) h
WASH
Type
WASH
Details
The reaction mixture was washed with saturated NaCl solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The resulting compound was purified with Silica gel column chromatography with EtOAc solvent as an eluant

Outcomes

Product
Name
pure title compound ( b )
Type
product
Smiles
C(C1=CC=CC=C1)NCCCC=C
Measurements
Type Value Analysis
AMOUNT: MASS 236 mg
YIELD: PERCENTYIELD 44%
YIELD: CALCULATEDPERCENTYIELD 40.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.